Cas no 750613-33-3 (3-Methoxy-4-[(4-methoxy-phenylcarbamoyl)-methoxy]-benzoic acid)

• Product Name: 3-Methoxy-4-[(4-methoxy-phenylcarbamoyl)-methoxy]-benzoic acid
• CAS No: 750613-33-3
• MF: C₁₇H₁₇NO₆
• MW: 331.319985151291
• CID: 3104652
• PubChem ID: 2385966
• Update Time: 2025-05-19

3-Methoxy-4-[(4-methoxy-phenylcarbamoyl)-methoxy]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-[(4-methoxy-phenylcarbamoyl)-methoxy]-benzoic acid
• EN300-00245
• AFB61333
• 3-methoxy-4-[2-(4-methoxyanilino)-2-oxoethoxy]benzoic acid
• AKOS000114629
• C17H17NO6
• 3-methoxy-4-{[(4-methoxyphenyl)carbamoyl]methoxy}benzoicacid
• 3-methoxy-4-{[(4-methoxyphenyl)carbamoyl]methoxy}benzoic acid
• 3-Methoxy-4-([(4-methoxyphenyl)carbamoyl]methoxy)benzoic acid
• 3-METHOXY-4-(2-((4-METHOXYPHENYL)AMINO)-2-OXOETHOXY)BENZOIC ACID
• Z56855108
• 750613-33-3
• G36198
• CS-0218150

• Inchi： 1S/C17H17NO6/c1-22-13-6-4-12(5-7-13)18-16(19)10-24-14-8-3-11(17(20)21)9-15(14)23-2/h3-9H,10H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key： YYIXQIOSHIQMBE-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC(=CC=1)OC)=O)C1C=CC(C(=O)O)=CC=1OC

Computed Properties

• Exact Mass: 331.10558726Da
• Monoisotopic Mass: 331.10558726Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-Methoxy-4-[(4-methoxy-phenylcarbamoyl)-methoxy]-benzoic acid

Research Briefing on 3-Methoxy-4-[(4-methoxy-phenylcarbamoyl)-methoxy]-benzoic acid (CAS: 750613-33-3)

In recent years, the compound 3-Methoxy-4-[(4-methoxy-phenylcarbamoyl)-methoxy]-benzoic acid (CAS: 750613-33-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, drawing from peer-reviewed literature and industry reports published within the last two years.

The compound, characterized by its unique benzoic acid derivative structure, has been investigated primarily for its role as an intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of anti-inflammatory and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing COX-2 inhibitors, showcasing its potential in treating chronic inflammatory conditions.

Mechanistic insights from in vitro studies reveal that 750613-33-3 modulates key signaling pathways, including NF-κB and MAPK, which are critical in inflammation and cell proliferation. Structural-activity relationship (SAR) analyses indicate that the methoxy and carbamoyl functional groups are pivotal for its bioactivity, enabling selective interactions with target proteins. These findings were corroborated by molecular docking simulations, as detailed in a 2024 Bioorganic Chemistry paper.

From a synthetic perspective, advancements in green chemistry have optimized the production of 3-Methoxy-4-[(4-methoxy-phenylcarbamoyl)-methoxy]-benzoic acid. A novel catalytic method using palladium nanoparticles, reported in ACS Sustainable Chemistry & Engineering (2023), achieved a 92% yield with minimal waste, addressing prior challenges in scalability and environmental impact.

Despite these promising developments, challenges remain in translating preclinical results to clinical applications. Pharmacokinetic studies indicate moderate bioavailability, necessitating further derivatization or formulation strategies. Collaborative efforts between academia and industry, such as the ongoing NIH-funded project on "Next-Gen Anti-Inflammatory Agents," aim to address these gaps.

In conclusion, 750613-33-3 represents a versatile chemical entity with untapped therapeutic potential. Future research should prioritize in vivo validation and toxicological profiling to accelerate its transition into drug development pipelines. This compound exemplifies the synergy between chemical innovation and biological discovery in modern pharmacotherapy.